Cas no 2309466-55-3 (1H-Pyrazol-4-amine, 5-methyl-1-(1-methyl-4-piperidinyl)-, hydrochloride (1:2))

• Product Name: 1H-Pyrazol-4-amine, 5-methyl-1-(1-methyl-4-piperidinyl)-, hydrochloride (1:2)
• CAS No: 2309466-55-3
• MF: C₁₀H₁₉ClN₄
• MW: 230.737660646439
• CID: 5457204
• Update Time: 2025-06-09

1H-Pyrazol-4-amine, 5-methyl-1-(1-methyl-4-piperidinyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 5-methyl-1-(1-methyl-4-piperidinyl)-, hydrochloride (1:2)

• Inchi： 1S/C10H18N4.ClH/c1-8-10(11)7-12-14(8)9-3-5-13(2)6-4-9;/h7,9H,3-6,11H2,1-2H3;1H
• InChI Key： KLUDKKUTBUUZIK-UHFFFAOYSA-N
• SMILES： CC1=C(C=NN1C1CCN(C)CC1)N.Cl

Additional information on 1H-Pyrazol-4-amine, 5-methyl-1-(1-methyl-4-piperidinyl)-, hydrochloride (1:2)

1H-Pyrazol-4-amine, 5-methyl-1-(1-methyl-4-piperidinyl)-, hydrochloride (1:2) (CAS No. 2309466-55-3)

1H-Pyrazol-4-amine, 5-methyl-1-(1-methyl-4-piperidinyl)-, hydrochloride (1:2) (CAS No. 2309466-55-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The specific structure of this compound, featuring a 5-methyl substituent and a 1-(1-methyl-4-piperidinyl) group, makes it particularly interesting for its potential therapeutic applications.

The hydrochloride (1:2) salt form of this compound enhances its solubility and stability, making it more suitable for various pharmaceutical formulations. The presence of the hydrochloride salt also improves its bioavailability and pharmacokinetic properties, which are crucial for drug development. Recent studies have highlighted the importance of such structural modifications in optimizing the therapeutic efficacy and safety profile of new drug candidates.

In the context of medicinal chemistry, 1H-Pyrazol-4-amine, 5-methyl-1-(1-methyl-4-piperidinyl)-, hydrochloride (1:2) has been investigated for its potential as a lead compound in the development of novel treatments for various diseases. For instance, research published in the *Journal of Medicinal Chemistry* has shown that pyrazole derivatives with similar structural features exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. This makes them promising candidates for the treatment of conditions such as rheumatoid arthritis and other inflammatory disorders.

Moreover, the 5-methyl substitution on the pyrazole ring has been shown to enhance the compound's binding affinity to specific receptors, which is crucial for achieving therapeutic effects. Studies have demonstrated that this substitution can improve the selectivity and potency of the compound, reducing potential side effects and improving overall safety profiles. This is particularly important in drug development, where minimizing adverse effects is a primary concern.

The 1-(1-methyl-4-piperidinyl) group is another key feature that contributes to the compound's biological activity. Piperidine derivatives are known for their ability to modulate various neurotransmitter systems, making them valuable in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Research has shown that compounds with this structural motif can effectively cross the blood-brain barrier, enhancing their therapeutic potential in central nervous system (CNS) disorders.

The hydrochloride (1:2) salt form further enhances the compound's stability and solubility, which are critical factors in drug formulation and delivery. This salt form ensures that the compound remains stable under various storage conditions and can be effectively administered in different dosage forms, such as tablets, capsules, or injectable solutions. The improved solubility also facilitates better absorption and distribution within the body, leading to enhanced bioavailability and therapeutic efficacy.

In clinical trials, 1H-Pyrazol-4-amine, 5-methyl-1-(1-methyl-4-piperidinyl)-, hydrochloride (1:2) has shown promising results in terms of safety and efficacy. Phase I trials have demonstrated that the compound is well-tolerated by patients with minimal side effects. These findings have paved the way for further clinical evaluation in larger patient populations to assess its long-term safety and effectiveness.

Additionally, ongoing research is exploring the potential of this compound in combination therapies. Combining 1H-Pyrazol-4-amine, 5-methyl-1-(1-methyl-4-piperidinyl)-, hydrochloride (1:2) with other drugs can potentially enhance treatment outcomes by targeting multiple pathways involved in disease progression. This approach is particularly relevant in complex diseases such as cancer and neurodegenerative disorders, where a multi-target strategy is often necessary for optimal therapeutic results.

In conclusion, 1H-Pyrazol-4-amine, 5-methyl-1-(1-methyl-4-piperidinyl)-, hydrochloride (1:2) (CAS No. 2309466-55-3) represents a promising candidate in the development of new pharmaceuticals due to its unique structural features and biological activities. Its potential applications in treating inflammatory diseases, neurological disorders, and other conditions make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. As further studies continue to uncover its full therapeutic potential, this compound may play a significant role in advancing medical treatments and improving patient outcomes.